Cas no 51411-27-9 (1-Propanamine, N-(diphenylmethylene)-2-methyl-)

• Product Name: 1-Propanamine, N-(diphenylmethylene)-2-methyl-
• CAS No: 51411-27-9
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 362350
• PubChem ID: 12347242
• Update Time: 2025-04-19

1-Propanamine, N-(diphenylmethylene)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N-(diphenylmethylene)-2-methyl-
• N-(2-methylpropyl)-1,1-diphenylmethanimine
• 51411-27-9
• DTXSID60492886

• Inchi： 1S/C17H19N/c1-14(2)13-18-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14H,13H2,1-2H3
• InChI Key： MHWPDGQEIHGWFV-UHFFFAOYSA-N
• SMILES： N(=C(/C1C=CC=CC=1)\C1C=CC=CC=1)/CC(C)C

Computed Properties

• Exact Mass: 237.15187
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36